9-Octadecenoic acid (9Z)-, magnesium salt
Description
“9-Octadecenoic acid (9Z)-, magnesium salt” is a compound with the molecular formula C36H66MgO4 . It is also known by its IUPAC name, magnesium octadec-9-enoate . The parent compound of this salt is 9-Octadecenoic acid, which is an unsaturated fatty acid found in various organisms .
Molecular Structure Analysis
The molecular structure of “9-Octadecenoic acid (9Z)-, magnesium salt” consists of two 9-Octadecenoic acid molecules ionically bonded to a magnesium ion . The InChI code for this compound is InChI=1S/2C18H34O2.Mg/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*9-10H,2-8,11-17H2,1H3,(H,19,20);/q;;+2/p-2 .
Physical And Chemical Properties Analysis
The molecular weight of “9-Octadecenoic acid (9Z)-, magnesium salt” is 587.2 g/mol . It has 0 hydrogen bond donors, 4 hydrogen bond acceptors, and 28 rotatable bonds . The exact mass is 586.4811523 g/mol . The topological polar surface area is 80.3 Ų . The compound has a complexity of 228 .
Scientific Research Applications
Antioxidant Compounds from Diaporthe schini
Specific Scientific Field
Biochemistry and natural product chemistry.
Summary of the Application
Researchers have explored the extraction of antioxidant compounds from the endophytic fungus Diaporthe schini using both ultrasound-assisted extraction (UAE) and heat-assisted extraction (HAE) . These compounds are of interest due to their potential health benefits, including protection against oxidative damage caused by free radicals .
Experimental Procedures
Results
- Gas chromatography/mass spectrometry (GC/MS) analysis of UAE extracts revealed the presence of several compounds, including methyl 9,12 octadecadienoate (Z, Z)-, ethyl ester of hexadecanoic acid, ethyl octadec-9-enoate, and 1,4-diaza-2,5-dioxo-3-isobutyl bicyclo[4.3.0]nonane, which likely contribute to the observed antioxidant activity .
This study represents the first attempt to optimize UAE parameters for extracting antioxidant compounds from Diaporthe schini , demonstrating improved extraction yield and reduced time compared to HAE. These findings contribute to our understanding of natural antioxidants and their potential applications in various fields .
properties
IUPAC Name |
magnesium;octadec-9-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C18H34O2.Mg/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*9-10H,2-8,11-17H2,1H3,(H,19,20);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYYXXEAZZVHRDF-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)[O-].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H66MgO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7061772 |
Source
|
| Record name | 9-Octadecenoic acid (9Z)-, magnesium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
587.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Octadecenoic acid (9Z)-, magnesium salt | |
CAS RN |
1555-53-9 |
Source
|
| Record name | 9-Octadecenoic acid (9Z)-, magnesium salt | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061772 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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